Cas no 887143-43-3 (N-(1-(5-Bromo-3-fluoropyridin-2-yl)vinyl)acetamide)

• Product Name: N-(1-(5-Bromo-3-fluoropyridin-2-yl)vinyl)acetamide
• CAS No: 887143-43-3
• MF: C₉H₈BrFN₂O
• MW: 259.075024604797
• MDL: MFCD17171316
• CID: 1072521
• PubChem ID: 44196681
• Update Time: 2025-05-25

N-(1-(5-Bromo-3-fluoropyridin-2-yl)vinyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-(5-Bromo-3-fluoropyridin-2-yl)vinyl)acetamide
• SCHEMBL3124193
• QBLXJZARYMBSNE-UHFFFAOYSA-N
• N-(1-(5-Bromo-3-fluoropyridin-2-yl)vinyl)acetamide, AldrichCPR
• CS-0367593
• N-[1-(5-bromo-3-fluoropyridin-2-yl)ethenyl]acetamide
• AKOS015834423
• N-[1-(5-Bromo-3-fluoro-pyridin-2-yl)-vinyl]-acetamide
• MFCD17171316
• n-[1-(5-bromo-3-fluoropyridin-2-yl)vinyl]acetamide
• 887143-43-3
• Acetamide, N-[1-(5-bromo-3-fluoro-2-pyridinyl)ethenyl]-
• G14769

• MDL： MFCD17171316
• Inchi： 1S/C9H8BrFN2O/c1-5(13-6(2)14)9-8(11)3-7(10)4-12-9/h3-4H,1H2,2H3,(H,13,14)
• InChI Key： QBLXJZARYMBSNE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)F)C(=C)NC(C)=O

Computed Properties

• Exact Mass: 257.98000
• Monoisotopic Mass: 257.98040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99000
• LogP: 2.48090

N-(1-(5-Bromo-3-fluoropyridin-2-yl)vinyl)acetamide Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on N-(1-(5-Bromo-3-fluoropyridin-2-yl)vinyl)acetamide

N-(1-(5-Bromo-3-fluoropyridin-2-yl)vinyl)acetamide: A Comprehensive Overview

N-(1-(5-Bromo-3-fluoropyridin-2-yl)vinyl)acetamide, with the CAS number 887143-43-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with substituents that confer distinct electronic and steric properties. The presence of bromine and fluorine atoms on the pyridine ring introduces additional complexity, making this compound a valuable subject for both fundamental and applied research.

The synthesis of N-(1-(5-Bromo-3-fluoropyridin-2-yl)vinyl)acetamide involves a series of carefully designed reactions. The starting material typically begins with a substituted pyridine derivative, which undergoes functionalization to introduce the necessary substituents. The introduction of the bromine and fluorine atoms is achieved through electrophilic substitution or other specialized methods, depending on the desired regiochemistry. Subsequent steps involve coupling reactions to attach the vinyl group and acetylation to form the acetamide moiety. The overall process requires precise control over reaction conditions to ensure high yields and product purity.

The physical and chemical properties of this compound are highly relevant to its potential applications. The presence of electron-withdrawing groups, such as bromine and fluorine, significantly influences the electronic properties of the molecule. These groups can modulate the reactivity of the compound in various chemical transformations, making it a versatile building block in organic synthesis. Additionally, the acetamide group introduces hydrogen bonding capabilities, which can enhance solubility in polar solvents and improve bioavailability in pharmaceutical applications.

Recent studies have highlighted the potential of N-(1-(5-Bromo-3-fluoropyridin-2-yl)vinyl)acetamide in drug discovery. Its structural features make it an attractive candidate for targeting specific biological pathways. For instance, researchers have explored its ability to inhibit certain enzymes or receptors involved in disease processes. Preliminary results suggest that this compound exhibits promising activity in vitro, warranting further investigation into its therapeutic potential.

In addition to its pharmacological applications, this compound has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in light-emitting diodes (LEDs) or photovoltaic devices. The ability to tune its properties through chemical modification offers exciting possibilities for developing advanced materials with tailored functionalities.

The environmental impact of N-(1-(5-Bromo-3-fluoropyridin-2-yl)vinyl)acetamide is another area of growing interest. As concerns about sustainability and eco-friendliness increase, researchers are investigating methods to synthesize this compound more efficiently while minimizing waste and energy consumption. Green chemistry approaches, such as catalytic reactions or solvent-free conditions, are being explored to achieve these goals.

In conclusion, N-(1-(5-Bromo-3-fluoropyridin-2-yl)vinyl)acetamide is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advances in synthesis and application development, positions it as a key player in future research endeavors. As our understanding of this compound deepens, it is likely to contribute significantly to both academic and industrial advancements.